4-(4-propylbenzoyl)thiomorpholine 1,1-dioxide

• IUPAC Name: (1,1-dioxo-1,4-thiazinan-4-yl)-(4-propylphenyl)methanone
• InChI: InChI=1S/C14H19NO3S/c1-2-3-12-4-6-13(7-5-12)14(16)15-8-10-19(17,18)11-9-15/h4-7H,2-3,8-11H2,1H3
• InChI Key: GUQILEUQWFJKCU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)N2CCS(=O)(=O)CC2
• Molecular Formula: C14H19NO3S
• Molecular Weight: 281.37 g/mol

Description

4-(4-propylbenzoyl)thiomorpholine 1,1-dioxide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule is also known as Praziquantel, which is an anthelmintic drug used to treat parasitic infections in humans and animals. However,

Mechanism of Action

The mechanism of action of 4-(4-propylbenzoyl)thiomorpholine 1,1-dioxide involves its interaction with calcium ion channels in cells. The compound binds to the channel protein and alters its conformation, leading to a change in the calcium ion flux through the channel. This modulation of calcium ion channels can have a wide range of effects on cellular processes, depending on the specific channel subtype and the cell type.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-propylbenzoyl)thiomorpholine 1,1-dioxide are dependent on the specific calcium ion channel subtype and the cell type being studied. For example, in smooth muscle cells, Praziquantel has been shown to induce relaxation by inhibiting calcium ion influx through L-type calcium channels. In neurons, the compound can modulate neurotransmitter release by regulating calcium ion flux through voltage-gated calcium channels.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-propylbenzoyl)thiomorpholine 1,1-dioxide in lab experiments include its high selectivity for calcium ion channels, its ability to modulate channel function in a reversible manner, and its well-established synthesis method. However, there are also limitations to its use, including its potential toxicity and the need for careful dosing and handling.

Future Directions

There are many potential future directions for research on 4-(4-propylbenzoyl)thiomorpholine 1,1-dioxide. One area of interest is the development of more selective analogs of the compound that can target specific calcium ion channel subtypes. Another area of research is the investigation of the compound's effects on calcium ion channels in different cell types and tissues. Additionally, the use of Praziquantel as a tool to study calcium ion channel function in disease states, such as cancer or neurological disorders, is an area of active research.

Synthesis Methods

The synthesis of 4-(4-propylbenzoyl)thiomorpholine 1,1-dioxide involves the reaction of 4-chlorobenzoyl chloride with propylthiol in the presence of an organic base such as triethylamine. The resulting intermediate is then reacted with morpholine and oxidized using hydrogen peroxide to yield the final product. This synthesis method has been optimized and improved over the years to increase the yield and purity of the compound.

Scientific Research Applications

4-(4-propylbenzoyl)thiomorpholine 1,1-dioxide has been extensively studied for its potential applications in scientific research. One of the main areas of research is its use as a tool to study calcium ion channels in cells. Calcium ion channels play a crucial role in many physiological processes such as muscle contraction, neurotransmitter release, and gene expression. Praziquantel has been shown to selectively modulate these channels, making it a valuable tool for studying their function and regulation.